molecular formula C19H14Cl2 B8418074 (2-Chlorophenyl)-(biphenyl-4-yl)-chloromethane

(2-Chlorophenyl)-(biphenyl-4-yl)-chloromethane

Cat. No.: B8418074
M. Wt: 313.2 g/mol
InChI Key: JQJBAEWUHNOXQE-UHFFFAOYSA-N
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Description

(2-Chlorophenyl)-(biphenyl-4-yl)-chloromethane is a useful research compound. Its molecular formula is C19H14Cl2 and its molecular weight is 313.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C19H14Cl2

Molecular Weight

313.2 g/mol

IUPAC Name

1-chloro-2-[chloro-(4-phenylphenyl)methyl]benzene

InChI

InChI=1S/C19H14Cl2/c20-18-9-5-4-8-17(18)19(21)16-12-10-15(11-13-16)14-6-2-1-3-7-14/h1-13,19H

InChI Key

JQJBAEWUHNOXQE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C(C3=CC=CC=C3Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

290 g (0.985 mol) of 2-chlorophenyl-(biphenyl-4-yl)-carbinol are dissolved in 1,000 ml of benzene and a solution of 144 ml (2 mols) of thionyl chloride in 400 ml of benzene is added slowly at 40° C. with stirring. The reaction mixture is heated under reflux for 15 hours. The solvent is distilled off in vacuo and the residue is stirred with 500 ml of petroleum ether. The crystals produced are filtered off and purified by recrystallization from ethanol. 36 g (89% of theory) of (2-chlorophenyl)-(biphenyl-4-yl)-chloromethane [alternatively named as α-(biphenyl-4-yl)-2l -chlorobenzyl chloride] of melting point 80° C. are obtained.
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